1-Azacyclooctadecane

• CAS No.: 296-19-5
• Molecular Formula: C17H35N
• Molecular Weight: 253.5 g/mol
• IUPAC Name: azacyclooctadecane
• InChI: InChI=1S/C17H35N/c1-2-4-6-8-10-12-14-16-18-17-15-13-11-9-7-5-3-1/h18H,1-17H2
• InChI Key: JYJWPXDYSGARNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCCCCNCCCCCCCC1

Description

1-Azacyclooctadecane, also known as 1,4,7,10,13-pentaoxa-16-azacyclooctadecane, is a macrocyclic compound with a molecular formula of C12H25NO5. It is part of the crown ether family, which are known for their ability to form stable complexes with various cations. This compound is particularly interesting due to its unique structure, which allows it to interact with a variety of chemical species, making it useful in numerous scientific and industrial applications .

Preparation Methods

The synthesis of 1-Azacyclooctadecane typically involves the cyclization of linear precursors under specific conditions. One common method is the reaction of diethylene glycol with ethylenediamine in the presence of a strong base, such as sodium hydride, to form the macrocyclic ring. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions .

Industrial production methods often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

1-Azacyclooctadecane undergoes various chemical reactions, including complexation, oxidation, and substitution reactions.

Complexation: It forms stable complexes with cations such as sodium, potassium, and calcium.

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of various oxidized products.

Substitution: It can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other functional groups.

Scientific Research Applications

1-Azacyclooctadecane has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with metal ions.

Biology: The compound is used in the study of biological ion transport mechanisms due to its ability to selectively bind to certain ions.

Medicine: Research is ongoing into its potential use in drug delivery systems, where its ability to form stable complexes with metal ions could be utilized to transport therapeutic agents to specific sites in the body.

Industry: It is used in the development of sensors and separation technologies, particularly in the purification of water and the removal of heavy metals.

Mechanism of Action

The mechanism of action of 1-Azacyclooctadecane primarily involves its ability to form stable complexes with various cations. This complexation is driven by the electrostatic interactions between the positively charged cations and the electron-rich oxygen and nitrogen atoms in the macrocyclic ring. The stability of these complexes is influenced by factors such as the size of the cation and the specific arrangement of the donor atoms in the ring .

Comparison with Similar Compounds

1-Azacyclooctadecane is often compared to other crown ethers, such as 1,4,7,10-tetraoxa-13-azacyclopentadecane (aza-15-crown-5) and 1,4,10,13-tetraoxa-7,16-diazacyclooctadecane (aza-18-crown-6).

Aza-15-crown-5: This compound has a smaller ring size and forms less stable complexes with larger cations compared to this compound.

Aza-18-crown-6: This compound has a similar ring size but contains an additional nitrogen atom, which can lead to different complexation properties and reactivity.